9-benzyl-3-isopentyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-benzyl-1,7-dimethyl-3-(3-methylbutyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H29N5O2/c1-15(2)10-11-26-20(28)18-19(24(4)22(26)29)23-21-25(12-16(3)13-27(18)21)14-17-8-6-5-7-9-17/h5-9,15-16H,10-14H2,1-4H3
• InChI Key: QRLRDPYFXGAMMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CCC(C)C)CC4=CC=CC=C4
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

9-benzyl-3-isopentyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H29N5O2 and its molecular weight is 395.507. The purity is usually 95%.
BenchChem offers high-quality 9-benzyl-3-isopentyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-benzyl-3-isopentyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Applications

A study highlighted the synthesis of substituted analogues based on the pyrimidopurinedione ring system, demonstrating significant anti-inflammatory activity in an adjuvant-induced arthritis rat model. This activity is comparable to naproxen, with the derivatives showing cyclooxygenase inhibitory activity without the gastric ulcer inducing potential or ocular toxicity observed in other series J. Kaminski, D. Solomon, D. J. Conn, S. Wong, P. Chiu, T. Massa, M. Siegel, A. Watnick, 1989.

Neurodegenerative Disease Treatment

Derivatives of the compound have been designed as dual-target-directed ligands, combining A2A adenosine receptor antagonistic activity with monoamine oxidase B (MAO-B) inhibition. This dual action is significant for symptomatic relief and potential disease-modifying effects in neurodegenerative diseases, particularly Parkinson's disease. One study synthesized and evaluated a library of novel compounds, identifying potent dual-acting ligands displaying high selectivity versus related targets Michał Załuski, Jakub Schabikowski, Miriam Schlenk, Agnieszka Olejarz-Maciej, Bartłomiej Kubas, T. Karcz, K. Kuder, G. Latacz, M. Zygmunt, David Synak, Sonja Hinz, C. Müller, K. Kieć‐Kononowicz, 2019.

Chemical Synthesis and Structural Analysis

Research has also focused on the synthesis of new [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems, demonstrating novel synthesis routes and structural analysis of these complex molecules. These studies contribute to the broader understanding of purine derivatives' chemical properties and potential applications D. Hesek, A. Rybár, 1994.